Apiezon N
Description
Quantum Technology and Superconductor Research
In the fields of quantum technology and superconductor research, maintaining extremely low temperatures is critical. Apiezon N is frequently used as a thermal coupling medium for cooling systems connected to superconducting magnets and cryostats. apiezon.com2spi.com Its low levels of magnetic susceptibility make it a suitable choice for applications in superconductor manufacturing. 2spi.comagarscientific.com The grease's ability to improve thermal contact at cryogenic temperatures is crucial for the performance of superconducting quantum circuits, which are the foundation of quantum computers. 2spi.comenergy.govnumberanalytics.com By ensuring efficient cooling, this compound helps to maintain the delicate quantum coherence necessary for qubit operations. 2spi.comenergy.gov
Key applications in this area include:
Thermal coupling of superconducting magnets: Ensuring efficient heat transfer to maintain the superconducting state. apiezon.com2spi.com
Cryostat assembly: Used as a sealant and thermal conductor in the construction and operation of cryostats for quantum experiments. apiezon.comcmr-direct.com
Qubit thermal management: Facilitating the cooling of quantum bits to minimize energy loss and decoherence. energy.gov
Low-Temperature Condensed Matter Physics
This compound is extensively utilized in low-temperature condensed matter physics for its reliable performance at cryogenic temperatures. It serves as a thermal contact agent for mounting samples and sensors within cryostats, ensuring accurate temperature measurements and efficient cooling. apiezon.comoxinst.com The grease's ability to fill micropores on adjoining surfaces enhances thermal conductance. apiezon.comlocoscience.com Research has shown that this compound can provide significantly better thermal conductance across pressed metallic joints compared to materials like Indium foil, especially for copper, aluminum, and brass contacts. apiezon.comcmr-direct.commimaterials.com
A notable application is in dilution refrigerators, where it improves thermal contact for sample mounts and holders. wmich.edukth.se Its specific heat at very low temperatures has been characterized, which is essential for accurate calorimetry experiments. mimaterials.comscipost.org
Thermal Conductance Comparison at Liquid Helium Temperatures
Data sourced from research conducted at the NASA Ames Research Center, demonstrating the improved thermal conductance with this compound compared to other materials at approximately 4K.
Surface Science and Thin Film Deposition Studies
In surface science and thin film deposition, maintaining a clean, high-vacuum environment is paramount. This compound is used as a vacuum sealant for components in deposition systems. apiezon.com Its silicone-free composition is a significant advantage, as silicone-based greases can cause "creep" or "carry over," leading to contamination of surfaces. lesker.comapiezon.com This is particularly critical in processes like physical vapor deposition (PVD) of superconducting thin films for quantum applications, where surface purity directly impacts device performance. lesker.com
The "gettering" action of this compound, its ability to absorb hydrocarbon impurities, further contributes to a clean vacuum environment. apiezon.comlesker.com
Experimental High-Pressure and Geophysics Research
While direct mentions of this compound in high-pressure and geophysics research are less common in the provided context, its properties make it suitable for certain applications. Its use as a sealant in high-vacuum systems is relevant for experiments that require controlled atmospheric conditions. emsdiasum.com Furthermore, its ability to provide a cushioned seal for fragile components could be beneficial in the assembly of high-pressure apparatus. emsdiasum.commimaterials.com
Terahertz Spectroscopy and Opto-fluidic Sensing Applications
In the realm of terahertz (THz) spectroscopy, this compound has been used as a medium for sample preparation. For instance, it has been utilized to suspend samples of materials like PETN and RDX for THz spectral analysis. researchgate.net The grease's transparency and non-reactivity in the THz range are crucial for obtaining accurate spectra of the target compounds. This application highlights its utility in preparing samples for spectroscopic measurements where a non-interfering matrix is required.
Aerospace Research and Space Simulation Chambers
This compound is employed in aerospace research, particularly in space simulation chambers that require high vacuum and cryogenic temperatures to mimic the conditions of outer space. agarscientific.com NASA has utilized this compound grease for improving thermal contact at liquid helium temperatures. mimaterials.com Its reliability in maintaining a vacuum seal during thermal cycling is a key attribute for such applications. The low outgassing properties of Apiezon greases under vacuum are essential to prevent contamination of sensitive instruments in a simulated space environment.
Electron Microscopy and Nanofabrication
In electron microscopy and nanofabrication, this compound serves multiple purposes. It is used as a vacuum sealant for optical ports on electron microscopes, ensuring the high vacuum necessary for operation. apiezon.comcmr-direct.comapiezon.com Its silicone-free nature prevents contamination that could obscure imaging. apiezon.comlocoscience.com
In nanofabrication processes, such as the creation of nanostructures for transmission electron microscopy (TEM), this compound is used to ensure good thermal contact between the substrate and the sample holder during deposition processes. mdpi.com This prevents overheating of the sample, which can be critical for maintaining the integrity of delicate structures. oxinst.commdpi.com
Properties
CAS No. |
12704-92-6 |
|---|---|
Molecular Formula |
C56H102N2O23 |
Synonyms |
Apiezon N |
Origin of Product |
United States |
Methodological Applications of Apiezon N in Ultra Low Temperature Research
Thermal Coupling in Cryogenic Systems
Apiezon N is widely recognized for its utility as a thermal coupling medium in cryogenic systems. cmr-direct.comapiezon.com Its primary function is to enhance heat transfer between surfaces by filling the microscopic voids and imperfections that would otherwise create thermal barriers. cmr-direct.comapiezon.comagarscientific.com This is crucial for any system that needs to reach cryogenic temperatures efficiently. cmr-direct.comapiezon.comapiezon.com The grease is effective for a wide temperature range, from +30°C down to -273°C, and can withstand frequent thermal cycling without cracking or crazing. cmr-direct.comapiezon.comlesker.com
Enhancing Heat Transfer in Cryostats
In cryostats, this compound is instrumental in improving thermal contact. cmr-direct.comapiezon.comapiezon.comagarscientific.com It is frequently used to couple cooling systems to the cryostat itself, ensuring that the desired low temperatures are achieved quickly and maintained stably. cmr-direct.comapiezon.comapiezon.com By filling the micropores of adjoining surfaces, the grease increases the effective area of contact, thereby improving thermal coupling. cmr-direct.comapiezon.comagarscientific.comapiezon.com This is particularly important for ensuring that samples mounted within the cryostat, such as semiconductor chips, laser diodes, and crystals, reach the lowest possible temperatures, which in turn improves the sensitivity of the measurements. cmr-direct.comlesker.comapiezon.com
Integration with Superconducting Magnet Systems
The integration of this compound with superconducting magnet systems is a key application. cmr-direct.comapiezon.comapiezon.comagarscientific.com These powerful magnets generate significant heat and require efficient cooling to maintain their superconducting state. This compound facilitates the thermal coupling between the magnet and its cooling system. cmr-direct.comapiezon.comapiezon.com Furthermore, its low levels of magnetic susceptibility make it an ideal choice for applications in superconductor manufacturing. cmr-direct.comapiezon.comapiezon.comagarscientific.com
Thermal Interfacing for Temperature Sensors in Cryogenic Environments
Accurate temperature measurement is fundamental in cryogenic research, and this compound plays a vital role in the proper mounting of temperature sensors. cmr-direct.comapiezon.comapiezon.comagarscientific.com It is used to ensure good thermal contact between the sensor and the surface being measured. lakeshore.comqd-uki.co.uk This is often achieved by filling an oversized hole with the grease and then inserting the sensor. cmr-direct.com The grease is pliable at room temperature, which allows for easy installation and removal of sensors without causing damage, and it solidifies at cryogenic temperatures to hold the sensor in place. cmr-direct.comapiezon.comagarscientific.com2spi.com This method of non-permanent mounting provides both thermal contact and electrical insulation. lakeshore.comqd-uki.co.uk
Thermal Anchoring Techniques for Cryogenic Components
Effective thermal anchoring, or heat sinking, of components is crucial to prevent unwanted heat leaks that can affect temperature stability. This compound is used for the thermal anchoring of cryogenic temperature sensors and their connecting wires. lakeshore.comlakeshore.com By ensuring that the wires are at the same temperature as the sample, it minimizes heat conduction through the leads that could otherwise lead to inaccurate temperature readings. lakeshore.com While effective, for extremely low temperatures in the millikelvin range, other materials like GE-Varnish may be preferred due to a significantly higher thermal conductivity. cmr-direct.com
Comparative Studies of Thermal Contact Conductance in Cryogenics
The following table, based on data from NASA, compares the thermal conductance of different materials with and without thermal coupling agents at an applied force of 670 Newtons. mimaterials.com
| Material | Contact Type | Thermal Conductance (mW/K) at ~4K |
| Copper | Copper to Copper | ~50 |
| With Gold Plated Contact | ~100 | |
| With Gold Plated Washer | ~125 | |
| With Indium Foil | ~175 | |
| With this compound | ~250 | |
| Aluminium | Aluminium to Aluminium | ~25 |
| With Gold Plated Contact | ~40 | |
| With Gold Plated Washer | ~50 | |
| With Indium Foil | ~100 | |
| With this compound | ~150 | |
| Brass | Brass to Brass | ~15 |
| With Gold Plated Contact | ~20 | |
| With Gold Plated Washer | ~25 | |
| With Indium Foil | ~40 | |
| With this compound | ~60 | |
| Stainless Steel | Stainless Steel to Stainless Steel | ~5 |
| With Gold Plated Contact | ~8 | |
| With Gold Plated Washer | ~10 | |
| With Indium Foil | ~15 | |
| With this compound | ~12 |
Sample and Sensor Mounting in Cryogenic Experiments
This compound is a preferred material for mounting samples and sensors in a wide range of cryogenic experiments. cmr-direct.comapiezon.comlesker.com2spi.com Its pliable nature at room temperature allows for the easy and damage-free placement of delicate samples, such as semiconductor chips, laser diodes, and crystals, onto sample holders or the cold finger of a cryostat. cmr-direct.comlesker.comapiezon.com2spi.com Upon cooling, the grease solidifies, ensuring the sample remains securely in place during the experiment. agarscientific.comlesker.com2spi.com This method of mounting improves thermal contact, ensuring that the sample is maintained at the lowest possible temperature for enhanced test sensitivity. cmr-direct.comagarscientific.comlesker.comapiezon.com For optical testing, it is important to note that the grease is luminescent under UV light, so it should be covered by the sample or accounted for through calibration. cmr-direct.comapiezon.com
Facilitating Non-Destructive Mounting and Demounting
This compound grease is frequently the material of choice for the temporary mounting of samples and sensors in cryogenic experiments due to its distinctive thermal properties. qd-uki.co.uk At room temperature, it is a pliable, tenacious grease, which allows for the straightforward and precise placement of a sample onto a substrate, such as the cold finger of a cryostat. qd-uki.co.ukoxinst.com This consistency ensures that delicate samples can be positioned without inducing mechanical stress.
Upon cooling to cryogenic temperatures, this compound undergoes a phase transition, solidifying to form a rigid, crack-free bond. oxinst.comlocoscience.commitegen.com This solid phase provides excellent mechanical stability and ensures a reliable thermal link between the sample and the cooling system. qd-uki.co.uk2spi.com A key feature of this grease is its resistance to crazing (the formation of microcracks) and cracking, even with repeated thermal cycling between ambient and cryogenic temperatures as low as -273°C. 2spi.comlesker.comhighvacdepot.comapiezon.com This prevents the degradation of the thermal contact during the experiment. 2spi.com
The "non-destructive" aspect of using this compound is most apparent during demounting. When the apparatus is warmed back to room temperature, the grease returns to its original pliable state. qd-uki.co.ukoxinst.com This allows the sample or sensor to be easily lifted or slid off the substrate without the need for significant force or the use of potentially damaging solvents. qd-uki.co.uk2spi.com The residue of the hydrocarbon-based grease can be simply wiped away and cleaned with hydrocarbon solvents like toluene (B28343) or xylene. highvacdepot.comapiezon.com This reversible process is a significant advantage over permanent adhesives or mechanical clamps, which can damage fragile samples. qd-uki.co.uk
| Property | Value / Characteristic | Significance in Mounting/Demounting |
| Physical State | Pliable grease at room temperature; solidifies at cryogenic temperatures. qd-uki.co.ukoxinst.com | Allows for easy application and positioning at room temperature and provides a firm, stable hold when cold. qd-uki.co.uk |
| Working Temperature | -273°C to +30°C. lesker.comapiezon.com | Suitable for the full range of ultra-low temperature research and allows for cycling without degradation. 2spi.com |
| Adhesion | Tenacious and rubbery consistency at ambient temperatures. lesker.comapiezon.com | Provides good initial adhesion and cushioning for fragile components during mounting. apiezon.com |
| Removal | Soluble in hydrocarbon solvents (e.g., toluene, xylene). highvacdepot.comapiezon.com | Facilitates easy and complete cleanup without harming the sample or apparatus. apiezon.com |
| Contamination | Silicone-free and halogen-free; resistant to "creep". lesker.comapiezon.com | Prevents contamination of samples and optical surfaces, which is a common issue with silicone-based greases. apiezon.com |
Application in Semiconductor Chip, Laser Diode, and Crystal Testing at Cryogenic Temperatures
In the field of materials science and electronics, characterizing the performance of semiconductor chips, laser diodes, and various crystals at cryogenic temperatures is essential for both fundamental research and technological development. This compound plays a critical role in this process, primarily as a thermal interface material (TIM). 2spi.comapiezon.comnanovactech.com
The primary function of a TIM is to enhance thermal conduction between two surfaces, such as a semiconductor chip and the cold finger of a cryostat. apiezon.com Even highly polished surfaces have microscopic imperfections that create air gaps, impeding efficient heat transfer. apiezon.com this compound is applied as a thin layer to fill these voids, thereby increasing the effective contact area and dramatically improving thermal coupling. apiezon.comapiezon.comcmr-direct.com This ensures that the device under test is cooled uniformly and reaches the desired cryogenic temperature quickly and stably. 2spi.comcmr-direct.com
Research Findings and Applications:
Enhanced Thermal Conductance: Research conducted by the NASA Ames Research Center demonstrated that using this compound grease on pressed metallic contacts at liquid helium temperatures significantly improves thermal conductance. apiezon.commimaterials.com The study showed that for materials like aluminum, brass, and copper, this compound provided better heat transfer than even indium foil or gold plating under certain conditions. mimaterials.com This is crucial for accurately controlling the temperature of a device during testing. mimaterials.com
Semiconductor and Laser Diode Testing: The characterization of semiconductor chips and laser diodes at low temperatures is a common application. oxinst.com2spi.comcmr-direct.comnbchao.com this compound is used to mount these devices onto a sample holder or directly onto the cryostat's cold stage. nanovactech.comcmr-direct.com This ensures that the heat generated by the device during operation is efficiently wicked away, allowing for precise measurements of its electronic and optical properties at stable, low temperatures. oxinst.com2spi.comnanovactech.com
Crystal and Sensor Mounting: The grease is ideal for mounting crystals and temperature sensors. 2spi.comapiezon.comnbchao.com Its ability to solidify without cracking at cryogenic temperatures ensures a stable and reliable thermal connection, which is vital for accurate measurements in techniques like heat capacity studies. 2spi.comaip.org For instance, in studies using a Physical Properties Measurement System (PPMS), this compound is routinely placed between the sample and the platform to ensure good thermal conduction. aip.org
| Application Area | Role of this compound | Key Benefit |
| Semiconductor Chip Testing | Thermal interface material between chip and cold stage. 2spi.comnanovactech.comcmr-direct.com | Ensures uniform cooling and stable temperature for accurate electronic property measurements. oxinst.com |
| Laser Diode Testing | Mountant and thermal couplant for the diode. 2spi.comcmr-direct.comnbchao.com | Facilitates rapid heat removal, enabling precise characterization of performance at cryogenic temperatures. nanovactech.com |
| Crystal Analysis | Thermal link for mounting crystals for heat capacity or conductivity measurements. apiezon.comnbchao.comaip.org | Provides craze-free, reliable thermal contact, crucial for the accuracy of thermodynamic data. 2spi.comapiezon.com |
| Sensor Mounting | Temporary, thermally conductive mountant for temperature sensors. qd-uki.co.uk2spi.comhighvacdepot.com | Allows for easy placement and removal while ensuring the sensor accurately reflects the sample temperature. qd-uki.co.uk |
By providing a reliable, non-destructive, and thermally efficient mounting solution, this compound serves as an indispensable tool in a wide range of ultra-low temperature research applications. lesker.comapiezon.com
Apiezon N As a Critical Component in High Vacuum and Ultra High Vacuum Experimental Setups
Vacuum Sealing Mechanisms and Integrity
Apiezon N's effectiveness as a vacuum sealant stems from its extremely low vapor pressure and its ability to fill microscopic imperfections in adjoining surfaces. apiezon.com This creates a robust barrier against leakage, crucial for maintaining the integrity of vacuum environments.
Maintaining Vacuum in Research Apparatus
In various research apparatus, maintaining a stable vacuum is paramount for experimental success. This compound grease is instrumental in this regard due to its low vapor pressure, which is approximately 6 x 10⁻¹⁰ Torr at 20°C. apiezon.comagarscientific.comlesker.com This property ensures that the grease itself does not contribute significantly to the gas load in the vacuum system. Its resistance to cracking and crazing, especially under cryogenic conditions and frequent thermal cycling between -273°C and +30°C, ensures a long-lasting and reliable seal. apiezon.comagarscientific.comhighvacdepot.comcmr-direct.com This makes it suitable for a wide range of applications, from laboratory-scale experiments to large industrial processes. mimaterials.com
Sealing Ground Glass Joints and Stopcocks in Vacuum Lines and Schlenk Lines
This compound is widely used for sealing ground glass joints, stopcocks, and taps (B36270) in vacuum lines and Schlenk lines. apiezon.comcmr-direct.comapiezon.com Its tenacious and rubbery consistency, a result of a special additive, provides a cushioning effect that absorbs vibrations and prevents the fracture of fragile glassware. lesker.commimaterials.comemsdiasum.com This is particularly valuable for burette taps and other delicate components that are subject to repeated mechanical stress. apiezon.commimaterials.com The hydrocarbon-based nature of this compound ensures it has better longevity than silicone-based greases in these applications. wisc.edu
Enhancing O-ring Performance in Vacuum Systems
While a properly sized O-ring can often create a sufficient seal, the application of a thin layer of this compound grease can significantly enhance its performance. apiezon.com The grease fills any microscopic surface imperfections on the O-ring or the sealing surfaces, improving the integrity of the seal. cmr-direct.comapiezon.com this compound is compatible with a wide range of O-ring materials, including Viton, silicone, and nitrile (with over 30% nitrile content). mimaterials.comemsdiasum.com Its resistance to "creep," the tendency of a grease to migrate from its point of application, is a significant advantage over silicone-based products, preventing contamination of adjacent surfaces. lesker.commimaterials.comapiezon.com
Specialized Sealing in Electron Microscopy Chambers
The demanding vacuum requirements of electron microscopy chambers make this compound an ideal sealant. agarscientific.comapiezon.comcmr-direct.com It is used to seal optical ports and other demountable joints, ensuring the high vacuum necessary for electron beam transmission. apiezon.comcmr-direct.comapiezon.com Its silicone-free composition is critical in this application, as silicone contamination can lead to charging effects and interfere with imaging and analysis. lesker.commimaterials.comapiezon.com The grease's ability to be easily removed with hydrocarbon solvents allows for clean and straightforward maintenance of the microscope components. apiezon.com
Applications in Particle Accelerator Vacuum Systems (Indirectly through UHV context)
Particle accelerators require ultra-high vacuum (UHV) conditions, often below 10⁻⁹ Torr, to minimize particle interactions with residual gas molecules. indico.globalwiley-vch.de While not always directly applied to the primary beamline due to stringent outgassing and radiation resistance requirements, this compound finds use in auxiliary systems and components within the UHV environment. leyboldcanada.com Its low vapor pressure is a key attribute for such applications. tedpella.com For instance, it can be used in the sealing of diagnostic equipment or in cryogenic systems that cool superconducting magnets, which require temperatures as low as 1.9 K (-271.25 °C). indico.global The grease's proven performance in cryogenic vacuum systems makes it a suitable choice for these demanding environments. apiezon.com
Contamination Mitigation Strategies in Sensitive Analytical Techniques
The use of any grease in a vacuum system introduces a potential source of contamination. However, this compound's properties and proper handling procedures can significantly mitigate these risks in sensitive analytical techniques like mass spectrometry and infrared spectroscopy. lesker.commimaterials.com
A key characteristic of this compound is that it is a hydrocarbon-based grease and is silicone-free. lesker.comapiezon.com This is a major advantage as silicone-based greases are prone to "creep," where the grease migrates and contaminates surfaces, which can interfere with analytical results. mimaterials.comapiezon.com The low vapor pressure of this compound also minimizes its contribution to the background in mass spectrometry. apiezon.comagarscientific.comlesker.com
Furthermore, Apiezon greases exhibit a "gettering" action, meaning they can absorb other hydrocarbon molecules and impurities from metal and glass surfaces. apiezon.comlesker.commimaterials.com This can actually help to create a cleaner vacuum environment. When cleaning is necessary, this compound can be wiped away with a lint-free cloth, and any residue can be removed with hydrocarbon solvents like toluene (B28343) or xylene, or more environmentally friendly options like limonene (B3431351). mimaterials.comapiezon.com It is important to note that this compound is not soluble in alcohols or ketones. apiezon.com
Data Tables
Table 1: Typical Properties of this compound
| Property | Value |
| Dropping Point (ASTM D566) | 42 to 52 °C |
| Typical Working Temperature Range | -269 to 30 °C |
| Vapor Pressure @ 20°C | 6 x 10⁻¹⁰ Torr |
| Relative Density @ 20°C | 0.911 |
| Outgassing Characteristics (ASTM E595) | TML: <1%, CVCM: <0.1% |
| Thermal Conductivity @ 20°C | 0.194 W/m°C |
| Volume Resistivity | 2.0 x 10¹⁶ Ω cm |
| Source: lesker.comapiezon.comproscitech.com.au |
Table 2: Compatibility of this compound with O-ring Materials
| Compatible | Not Compatible |
| Viton | EPDM (ethylene propylene (B89431) diene M-class rubber) |
| Silicone | EPR (ethylene propylene rubber) |
| Nitrile (>30% nitrile content) | Butyl rubber |
| Nylon | PVC (polyvinyl chloride) |
| Polyurethane | |
| Polyethylene | |
| Polypropylene | |
| Source: mimaterials.comapiezon.comemsdiasum.com |
Avoiding Silicone-Based Contamination in Spectroscopic Studies
A critical advantage of this compound in spectroscopic analyses is its hydrocarbon composition, which circumvents the pervasive issue of silicone-based contamination. ajvs.comlesker.comapiezon.com Silicone oils and greases are known for a phenomenon called "creep" or "carry over," where the substance migrates from its point of application to contaminate adjacent surfaces. mimaterials.comlesker.comapiezon.com This migration can introduce unwanted signals and interfere with the accuracy of spectroscopic measurements. tedpella.commimaterials.comapiezon.com
The high molecular weight and complex, branched-chain structure of this compound's hydrocarbon base render it highly resistant to this migratory behavior. mimaterials.comlesker.comapiezon.com This property is crucial for maintaining the pristine surface conditions required for sensitive analytical techniques. lesker.com Furthermore, Apiezon greases possess a strong "gettering" action, meaning they can absorb grease and chemical impurities from metal and glass surfaces, which is particularly beneficial in the electronics industry where cleanliness is paramount. mimaterials.comlesker.comlesker.com
Impact on Mass Spectrometry and Infrared Spectroscopy
In the realms of mass spectrometry and infrared (IR) spectroscopy, the absence of silicone contamination is paramount for obtaining reliable and interference-free data. tedpella.commimaterials.comapiezon.com Silicone compounds are notorious for producing characteristic ions in mass spectra, which can obscure the signals of the analytes under investigation. Similarly, in IR spectroscopy, the presence of silicones can introduce absorption bands that overlap with or mask the spectral features of the sample.
By using this compound, which is a silicone-free hydrocarbon grease, researchers can significantly reduce the risk of such contamination. mimaterials.comlesker.comapiezon.com Its resistance to "creep" ensures that the grease remains localized, preventing its unwanted introduction into the analytical pathway. mimaterials.comlesker.comapiezon.com This characteristic is a significant advantage over silicone-based lubricants and helps to avoid interference in these sensitive analytical techniques. tedpella.commimaterials.comajvs.comapiezon.com
Role in Semiconductor Manufacturing and Material Science Research Environments
The detrimental effects of silicone contamination extend to semiconductor manufacturing and various material science research environments. mimaterials.comlesker.comapiezon.com In semiconductor fabrication, even trace amounts of silicone on surfaces can severely impact production yields by preventing the proper adherence of coatings and thin films. mimaterials.comlesker.comapiezon.com This can lead to incomplete or poor-quality metal deposition and other surface modification processes. mimaterials.comlesker.com
This compound's silicone-free nature makes it an indispensable material in these contexts. mimaterials.comlesker.comapiezon.com Its use helps to avoid the problems associated with silicone creep and contamination, ensuring the integrity of semiconductor devices and the reliability of material science experiments. mimaterials.comlesker.comapiezon.com The grease is also utilized in low-temperature testing of semiconductor chips, laser diodes, and crystals to improve thermal contact between the sample and the cooling apparatus, thereby enhancing test sensitivities. apiezon.comlesker.com2spi.comagarscientific.comlocoscience.com
Vibration Damping and Mechanical Stability in Scientific Instruments
Beyond its vacuum sealing and contamination-free properties, this compound offers significant advantages in terms of vibration damping and enhancing the mechanical stability of scientific instruments. tedpella.comapiezon.com
Cushioning for Fragile Glass Components in Laboratory Setups
This compound contains a special additive that imparts a tenacious and rubbery consistency. tedpella.commimaterials.comemsdiasum.comapiezon.comhighvacdepot.comshopbvv.com This unique texture provides an effective cushioning effect, absorbing vibrations and shocks within experimental setups. tedpella.commimaterials.comapiezon.comhighvacdepot.comshopbvv.com This property is particularly valuable when working with fragile glass components, such as burette taps and ground glass joints, which are susceptible to fracture. tedpella.commimaterials.comapiezon.com2spi.comapiezon.comhighvacdepot.com By applying this compound to these joints, the risk of breakage due to mechanical stress is significantly reduced. tedpella.commimaterials.comapiezon.com2spi.comapiezon.comhighvacdepot.com
It is important to note that while some sources highlight its value for glass-to-glass joints, others advise against its use with delicate materials like glass-to-glass joints due to a high risk of fracture. emsdiasum.comrocketcdn.me
Role in Experimental Apparatus Requiring Mechanical Stability
The vibration-damping characteristic of this compound is also crucial in experimental apparatus that demand a high degree of mechanical stability. aip.org For instance, in cryogenic indentation experiments used to study the mechanical properties of materials at low temperatures, the entire mechanical module is often kept in a vacuum chamber to prevent ice formation. aip.org In such setups, maintaining stability is critical for accurate measurements. aip.org
Interactive Data Tables
This compound Properties
| Property | Value |
| Typical Working Temperature Range | -269 to +30 °C |
| Vapor Pressure @ 20°C | 6 x 10⁻¹⁰ Torr |
| Composition | Hydrocarbon-based, silicone-free, halogen-free |
| Key Feature | Vibration damping, avoids silicone contamination |
Integration of Apiezon N in Specialized Research Disciplines
Analytical Chemistry Methodologies (e.g., Gas Chromatography stationary phase)
Apiezon N, a hydrocarbon-based grease, has found a niche application in analytical chemistry as a stationary phase in gas-liquid chromatography (GLC). Its utility stems from its chemical nature as a highly nonpolar and weakly interacting material, which influences its separation characteristics. dtic.mil As a stationary phase, it is typically coated onto an inert solid support within a chromatography column.
The performance of this compound in gas chromatography is intrinsically linked to its low volatility and thermal stability, allowing it to be used at the high temperatures required to separate various compounds. Its nonpolar character means that it primarily separates analytes based on differences in their boiling points and, to a lesser extent, their molecular size and shape. This makes it particularly useful for the separation of nonpolar compounds like hydrocarbons.
Detailed Research Findings
Research has demonstrated the application of this compound and similar Apiezon greases in the separation of specific classes of compounds, most notably phenols and their derivatives, as well as lignin (B12514952) oxidation products.
One significant study focused on the gas chromatographic analysis of phenols derived from lignin. oup.comoup.com The research highlighted that while free catechols were strongly adsorbed on many common liquid phases, Apiezon columns were effective. For the quantitative analysis of a mixture of catechols and guaiacols, it was found that converting these phenols to their trimethylsilyl (B98337) (TMS) ethers was necessary to minimize adsorption and achieve symmetrical peak shapes. oup.comoup.com A column with a high loading of Apiezon L (a grease with similar properties to this compound) was used to effectively separate the free phenols. oup.com The separation of the TMS ethers of these compounds was also successfully achieved on Apiezon columns. oup.com
Another area of application has been in the analysis of lignin oxidation products. Specifically, this compound on a Fluoropak support was used to separate and quantify vanillin, syringaldehyde, and p-hydroxybenzaldehyde. cdnsciencepub.com This method proved to be a viable alternative to paper chromatography, allowing for direct quantitative analysis of these phenolic aldehydes. cdnsciencepub.com
In the analysis of amines, this compound on a Chromosorb G support was one of the columns compared for the separation of various bacterial amines after their conversion to different derivatives. researchgate.net While other columns were found to be more suitable for achieving a maximum number of separations in that particular study, the inclusion of this compound highlights its consideration as a potential stationary phase for such analyses. researchgate.net
The separation of fatty amines has also been explored using Apiezon greases. Secondary and tertiary fatty amines were successfully separated using Apiezon L on a glass bead support. oup.com Furthermore, SCOT (Support Coated Open Tubular) columns with Apiezon L have been tested for the analysis of petroleum hydrocarbons, although other phases showed better resolution for specific compound pairs like n-C17 and phytane. epa.gov
The following tables present data from research utilizing Apiezon stationary phases for gas chromatographic separations.
Table 1: Retention Times of Free Phenols on an Apiezon L Column
This table is based on the analysis of free phenols on a 13-ft column of 25% Apiezon L on a silanized support. oup.com
| Compound | Retention Time (minutes) |
| Guaiacol | 10.8 |
| 4-Methylguaiacol | 14.2 |
| 4-Ethylguaiacol | 18.2 |
| 4-n-Propylguaiacol | 23.8 |
| Catechol | 28.5 |
| 4-Methylcatechol | 34.0 |
| 4-Ethylcatechol | 41.5 |
Table 2: Separation of Lignin Oxidation Products on an this compound Column
This table shows the retention times for phenolic aldehydes separated on a 1/4 in. x 6 ft column of 15% this compound on Fluoropak at 220°C. cdnsciencepub.com
| Compound | Retention Time (minutes) |
| p-Hydroxybenzaldehyde | 5.8 |
| Vanillin | 8.2 |
| Syringaldehyde | 19.3 |
Considerations for Apiezon N Application in Advanced Research Methodologies
Experimental Design Factors Influencing Apiezon N Performance
The efficacy of this compound in a research setting is contingent upon several experimental factors. Careful consideration of these elements during the design phase is crucial for achieving optimal performance and reliable results.
Impact of Thermal Cycling Regimes on Seal Longevity
This compound is specifically formulated to withstand frequent and extreme thermal cycling, a critical requirement for cryogenic research. It maintains seal integrity when cycled between temperatures as low as -273°C and up to +30°C. lesker.comapiezon.comagarscientific.comlesker.com A key attribute is its resistance to crazing and cracking at cryogenic temperatures. lesker.comnbchao.commitegen.comidealvac.com This craze-free performance ensures that the vacuum seal remains effective and leak-free over long periods, even with repeated temperature fluctuations. agarscientific.commitegen.comapiezon.comcmr-direct.com This stability is vital in applications such as cryostats and systems using liquid helium, where maintaining a consistent vacuum is paramount. agarscientific.comnbchao.comapiezon.com
A special additive gives the grease a tenacious, rubbery consistency, which provides a cushioning effect that absorbs vibrations, a valuable property for protecting fragile components like glass-to-glass joints during temperature changes. lesker.comtedpella.commimaterials.com
| Property | Specification/Performance Metric | Benefit in Research Applications |
|---|---|---|
| Recommended Temperature Range | -273°C to +30°C | Suitable for a wide range of cryogenic and ambient vacuum applications. lesker.comapiezon.comagarscientific.com |
| Craze/Crack Resistance | Exhibits craze-free performance at cryogenic temperatures | Ensures long-term seal longevity and prevents vacuum leaks during thermal cycling. lesker.comagarscientific.comnbchao.commitegen.com |
| Vibration Damping | Special additive provides a rubbery, cushioning consistency | Protects delicate experimental setups, such as glass joints, from mechanical stress. lesker.comtedpella.commimaterials.com |
Material Compatibility in Complex Experimental Systems
As a hydrocarbon-based grease, this compound's compatibility with various materials must be assessed to prevent degradation of system components. mimaterials.com Incompatibility, particularly with elastomeric O-rings, can lead to swelling or chemical degradation, compromising the vacuum seal and potentially contaminating the system. apiezon.com
This compound is compatible with a wide array of materials commonly used in experimental systems. However, it is incompatible with certain rubbers and plastics.
| Compatible Materials | Incompatible Materials |
|---|---|
| Viton | EPDM (ethylene propylene (B89431) diene M-class rubber) |
| Silicone | EPR (ethylene propylene rubber) |
| Nitrile (>30% nitrile content) | Butyl rubber |
| Nylon | PVC (polyvinyl chloride) seals |
| Polyurethane | |
| Polyethylene | |
| Polypropylene | |
| Metals (e.g., Copper, Aluminum, Brass, Stainless Steel) |
Outgassing Control in Vacuum-Sensitive Experiments
Maintaining a clean, high-vacuum environment is critical for sensitive analytical techniques. This compound is well-suited for such applications due to its extremely low vapor pressure, which minimizes outgassing—the release of trapped or dissolved gases that can interfere with the vacuum. apiezon.comcmr-direct.comapiezon.com
The silicone-free composition of this compound is a significant advantage. lesker.comapiezon.com Silicone-based products are prone to a phenomenon known as "creep," where the grease migrates from the application area and contaminates adjacent surfaces. apiezon.commimaterials.com This can interfere with analytical techniques like mass spectrometry or ruin surface coating processes. apiezon.commimaterials.com this compound's high resistance to creep ensures that the vacuum environment remains uncontaminated. apiezon.comajvs.com
Furthermore, this compound possesses a powerful "gettering" action, meaning it absorbs other hydrocarbon molecules and chemical impurities from metal and glass surfaces, further enhancing the cleanliness of the vacuum system. lesker.comapiezon.comagarscientific.commimaterials.com
| Property | Value | Significance |
|---|---|---|
| Vapor Pressure at 20°C | 6 x 10-10 Torr | Extremely low outgassing, suitable for high vacuum applications. apiezon.comagarscientific.comapiezon.com |
| Total Mass Loss (TML) (ASTM E595) | <1% | Indicates high stability under vacuum conditions. apiezon.comcmr-direct.commimaterials.com2spi.comintech-group.ru |
| Collected Volatile Condensable Materials (CVCM) (ASTM E595) | <0.1% | Minimal condensable materials that could contaminate surfaces. apiezon.comcmr-direct.commimaterials.com2spi.comintech-group.ru |
| Composition | Silicone-free hydrocarbon | Resists "creep," preventing contamination of sensitive experiments and optics. apiezon.commimaterials.comajvs.com |
Best Practices for Application and Removal in Research Environments
Proper application and removal techniques are essential to maximize the performance of this compound and maintain the integrity of the experimental apparatus.
Application:
Cleanliness is paramount: All surfaces should be meticulously cleaned before application. Handling components with lint-free gloves prevents contamination from skin oils. ancorp.comincurelab.com
Use sparingly: Over-application should be avoided. A thin, uniform film is sufficient to fill microscopic surface imperfections and create a seal. ancorp.comincurelab.comhighvacdepot.com Excess grease can trap contaminants and increase outgassing. incurelab.com
Proper distribution: For joints, apply a small band of grease and then rotate the mating parts to distribute it evenly. incurelab.com For enhancing thermal contact, a thin layer should be applied to ensure good conductance, as excess grease can act as an insulator. apiezon.com
Removal:
Initial Removal: The bulk of the grease can be wiped away using a clean, soft, lint-free cloth. mimaterials.com
Solvent Cleaning: Any residue can be effectively removed with aromatic hydrocarbon solvents such as toluene (B28343) or xylene. mimaterials.com For a more environmentally friendly option, limonene (B3431351) can be used. mimaterials.com
Incompatible Solvents: this compound is not soluble in alcohols (like ethanol (B145695) or IPA) or ketones (like acetone), so these should not be used for cleaning. mimaterials.com
Comparative Analysis with Alternative Materials for Specific Research Demands
While this compound is highly versatile, certain research applications may benefit from alternative materials. A comparative analysis highlights the specific strengths of each.
This compound vs. Indium Foil: In cryogenic applications, both this compound and Indium foil are used to improve thermal conductance between surfaces. Research conducted by NASA has shown that for pressed metallic contacts made of copper, aluminum, and brass, this compound provides a greater improvement in thermal conductance than Indium foil in the 1.6 - 6.0 K temperature range. mimaterials.commadison-tech.comnasa.gov For stainless steel, the improvement is less pronounced but still significant. mimaterials.commadison-tech.comnasa.gov this compound also has the advantage of not suffering from the "creep" that can be associated with Indium. apiezon.comapiezon.com However, for applications requiring the absolute highest thermal conductance, a high clamping force that causes Indium foil to flow and conform perfectly to the surfaces may be superior. apiezon.com
This compound vs. Other Apiezon Greases: The Apiezon range includes other hydrocarbon greases tailored for different conditions. Apiezon L offers the lowest vapor pressure, making it suitable for ultra-high vacuum (UHV) applications at ambient temperatures, and it is also radiation resistant, unlike this compound. lesker.comtedpella.commimaterials.comintech-group.ru Apiezon H is designed for high-temperature applications (up to 240°C). lesker.comapiezon.com
Thermal Conductance Comparison with Indium and Other Media
This compound grease is frequently utilized as a thermal coupling medium in cryogenic applications to enhance heat transfer between surfaces. apiezon.comcmr-direct.com Its effectiveness stems from its ability to fill the micropores of adjoining surfaces, thereby increasing the total area of thermal contact. apiezon.commimaterials.com Research conducted at the NASA Ames Research Center demonstrated a significant practical improvement in heat transfer across pressed metallic joints augmented with this compound grease compared to those using Indium foil. apiezon.commimaterials.commimaterials.com This enhanced performance is observed despite the bulk thermal conductivity of this compound being lower than that of Indium. apiezon.comcmr-direct.com
The addition of this compound grease or Indium foil to pressed contacts results in a substantial improvement in thermal conductance over uncoated surfaces, ranging from a factor of three for stainless steel to an order of magnitude for copper contacts in the temperature range of 1.6 to 6.0 K. mimaterials.commadison-tech.comnasa.gov Further studies comparing the two media on various metals showed that this compound grease provided a significant improvement in thermal conductance over both Indium foil and Gold plating for contacts made of copper, aluminum, and brass. mimaterials.com
An additional advantage of this compound in applications involving temperature fluctuations is its resistance to the phenomenon of "creep," which can be an issue with Indium. apiezon.comcmr-direct.com This makes this compound particularly well-suited for systems that undergo frequent thermal cycling. apiezon.comcmr-direct.com
| Property | This compound | Indium | Notes |
|---|---|---|---|
| Primary Function | Fills surface micropores to increase thermal contact area | Malleable metal foil used to create a conductive layer | Both are used to augment thermal conductance across pressed contacts. nasa.gov |
| Performance vs. Uncoated | Improves conductance by a factor of 3 (Stainless Steel) to 10 (Copper) | Improves conductance by a factor of 3 (Stainless Steel) to 10 (Copper) | Performance improvement is material-dependent. madison-tech.com |
| Comparative Performance | Shows significantly improved thermal conductance over Indium for Copper, Aluminum, and Brass contacts | Less effective than this compound for Copper, Aluminum, and Brass contacts in tested conditions | Data based on research with 0.8 µm finished surfaces at an applied force of 670 Newtons. mimaterials.com |
| "Creep" Phenomenon | Does not suffer from creep | Prone to creep | This compound's stability is advantageous in thermal cycling applications. apiezon.comcmr-direct.com |
| Thermal Conductivity (W/m°C) | 0.194 at 20°C; 0.095 at -269°C | ~85 at 20°C | Despite lower bulk conductivity, this compound shows superior practical heat transfer in pressed joints. apiezon.com |
Radiation Resistance in High-Energy Physics Contexts (Apiezon L/M vs. N)
In high-energy physics and other contexts involving irradiation, the choice of vacuum grease is critical, as radiation can degrade material properties. For Apiezon greases, there is a clear distinction in radiation resistance among its different formulations. This compound grease is not recommended for use in radioactive environments. apiezon.com
In contrast, Apiezon L and Apiezon M greases are specifically noted for their built-in resistance to irradiation. tedpella.comlesker.com These halogen-free hydrocarbon greases exhibit a degree of radiation resistance, showing only a small increase in viscosity when irradiated with 4 MeV electrons to a level of approximately 1 MGy (100 Mrads). mimaterials.comapiezon.comajvs.com Their lubrication properties remain satisfactory even after this exposure and at higher irradiation levels, although the material's stiffness increases more rapidly. apiezon.comapiezon.comapiezon.com
The performance of Apiezon L and M greases is markedly better than other common high-vacuum lubricants. Materials such as esters, silicones, and halogenated paraffins tend to decompose at significantly lower radiation levels, typically 0.1 MGy (10 Mrads) or less. tedpella.commimaterials.comajvs.com However, it is important to note that at high levels of irradiation, Apiezon L and M can evolve small quantities of gases, primarily methane (B114726) and ethylene, which causes the greases to lose their very low vapor pressure characteristics. apiezon.comapiezon.comapiezon.com
| Grease Type | Recommended for Radiation Environments? | Performance Under Irradiation | Decomposition Level |
|---|---|---|---|
| This compound | No | Not recommended for use in radioactive environments. apiezon.com | N/A |
| Apiezon L / Apiezon M | Yes | Maintain good lubrication with a small increase in viscosity up to ~1 MGy. mimaterials.comapiezon.com Evolve gases at high irradiation levels. apiezon.comapiezon.com | > 1 MGy |
| Silicones / Esters / Halogenated Paraffins | No | Decompose at relatively low radiation levels. tedpella.comajvs.com | ≤ 0.1 MGy tedpella.commimaterials.com |
Long-term Stability and Integrity in Research Apparatus
The long-term stability of this compound grease is a key factor in its widespread use in research apparatus, particularly in vacuum and cryogenic systems. The material is chemically stable, with the primary long-term change being the potential absorption of volatile compounds if left exposed. apiezon.com Apiezon hydrocarbon greases possess a strong "gettering" action, meaning they can absorb greasy and chemical impurities from surfaces. apiezon.comlesker.com While this property can be beneficial for cleaning, it also means the grease can absorb airborne vapors, which may degrade its vapor pressure characteristics if not stored properly. apiezon.com In its original, unopened packaging and stored at ambient temperatures, this compound has a shelf life of ten years. mimaterials.com
In application, this compound demonstrates excellent structural integrity, especially under demanding physical conditions. It is specifically formulated to be craze-free at cryogenic temperatures and can withstand frequent and repeated thermal cycling between -273°C and +30°C without cracking. mimaterials.comapiezon.comlesker.comagarscientific.com This resilience ensures the maintenance of a reliable, effective vacuum seal over long periods in systems that are regularly cooled and warmed. mimaterials.comagarscientific.com
A significant aspect of its long-term integrity is its resistance to "creep" or "carry over," a phenomenon where a lubricant migrates from its point of application. lesker.comemsdiasum.com This issue is commonly associated with silicone-based greases and can lead to the contamination of samples and sensitive components within an apparatus. tedpella.comlesker.com As a hydrocarbon-based grease, this compound is highly resistant to creep, which helps maintain the cleanliness and integrity of the research system over extended use. lesker.comemsdiasum.com
Future Outlook and Emerging Research Frontiers for Apiezon N Integration
Potential Roles in Quantum Computing Experimental Setups
The quest for scalable quantum computers relies heavily on creating and maintaining extremely low-temperature and high-vacuum environments to protect fragile quantum states. Apiezon N is proving to be an essential material in the construction and operation of these complex experimental setups.
Its primary role is in thermal management. Quantum computing systems, particularly those based on superconducting qubits or trapped ions, operate at temperatures approaching absolute zero. apiezon.comquantumoptics.at this compound is widely used as a thermal coupling medium to ensure efficient cooling of critical components. apiezon.com It is applied to create effective thermal links between cooling systems (like cryostats) and components such as superconducting magnets, temperature sensors, and the quantum processors themselves. apiezon.comapiezon.comcmr-direct.commimaterials.comhighvacdepot.com2spi.com By filling the micropores between adjoining surfaces, the grease enhances thermal contact and facilitates rapid and stable cooling to cryogenic temperatures. apiezon.comcmr-direct.comhighvacdepot.comapiezon.commitegen.com
Recent research highlights its application in characterizing novel materials for quantum computing. For instance, in a 2025 study on a gadolinium-based metal-organic framework (MOF) aimed at scalable quantum computing, this compound was used to affix the sample for heat capacity measurements at temperatures from 0.3 K to 300 K. acs.org Its low magnetic susceptibility is another critical property, making it ideal for applications involving superconductor manufacturing and operation where magnetic interference must be minimized. apiezon.comhighvacdepot.comcmr-direct.com
Furthermore, this compound's special additives give it a rubbery consistency that helps absorb vibrations, an invaluable property in delicate quantum experiments where mechanical stability is paramount. lesker.comapiezon.commimaterials.com While its utility is clear, it is important to note its limitations; as a hydrocarbon grease, it is not always compatible with ultra-high vacuum (UHV) systems at room temperature, which sometimes necessitates alternative solutions in specific experimental designs. quantumoptics.at
Advanced Material Science Applications at Extreme Conditions
The unique properties of this compound make it an indispensable tool in advanced materials science research conducted under extreme conditions of temperature, pressure, and vacuum.
Cryogenic Temperatures and High Vacuum: this compound is specially formulated to perform reliably across repeated thermal cycles between +30°C and -273°C (absolute zero). apiezon.comhighvacdepot.comlesker.comapiezon.comajvs.com Unlike many materials, it resists cracking and crazing at these low temperatures, ensuring the integrity of seals and thermal contacts. 2spi.commitegen.comlesker.comapiezon.comnbchao.com This "craze-free" performance is crucial for maintaining the high vacuum necessary in cryosystems. ajvs.com The grease exhibits a very low vapor pressure (6 x 10⁻¹⁰ Torr at 20°C), which is further reduced at cryogenic temperatures, making it suitable for high-vacuum applications. highvacdepot.comlesker.comapiezon.com
Its silicone-free, hydrocarbon-based composition prevents the phenomenon of "creep," where a substance migrates from its point of application and contaminates surfaces. lesker.comapiezon.commimaterials.com This is critical in sensitive experiments using techniques like mass spectrometry or infrared spectroscopy, where silicone contamination can interfere with results. lesker.commimaterials.com
Research Findings on Thermal Conductance: Studies conducted by the NASA Ames Research Center demonstrated the superior performance of this compound in improving thermal conductance across pressed metallic contacts at liquid helium temperatures. cmr-direct.comapiezon.commimaterials.com When applied to contacts of copper, aluminum, and brass, this compound provided significantly better thermal conductance than uncoated contacts, gold plating, or even indium foil under the tested conditions. apiezon.commimaterials.com The addition of this compound grease was shown to improve thermal conductance by a factor of three for stainless steel and up to an order of magnitude for copper contacts. mimaterials.commadison-tech.com
| Material Contact | Improvement with this compound | Temperature Range |
| Copper | ~ 1 order of magnitude improvement over uncoated contacts. mimaterials.commadison-tech.com | 1.6 - 6.0 K. mimaterials.commadison-tech.com |
| Aluminum | Significant improvement over uncoated, gold-plated, and Indium foil contacts. apiezon.commimaterials.com | 1.6 - 6.0 K. mimaterials.com |
| Brass | Significant improvement over uncoated, gold-plated, and Indium foil contacts. apiezon.commimaterials.com | 1.6 - 6.0 K. mimaterials.com |
| Stainless Steel | ~ Factor of 3 improvement over uncoated contacts. mimaterials.commadison-tech.com | 1.6 - 6.0 K. mimaterials.commadison-tech.com |
This interactive table summarizes the thermal conductance improvements observed in NASA studies when using this compound on various metallic contacts at cryogenic temperatures.
High-Pressure Experiments: Emerging applications include the field of high-pressure physics. A 2025 study detailed the use of this compound in diamond anvil cells to investigate material properties. arxiv.org In this setup, it served both to secure the microscopic sample and to act as a liquid pressure-transmitting medium, ensuring hydrostatic conditions up to approximately 2 GPa. arxiv.org
Evolution of Vacuum and Cryogenic Technologies and this compound's Adaptability
As vacuum and cryogenic technologies evolve toward greater sophistication and sensitivity, the fundamental properties of this compound ensure its continued relevance and adaptability. Modern scientific instruments, from electron microscopes to advanced cryostats for quantum research, demand increasingly stringent operating conditions that this compound helps to meet. apiezon.comcmr-direct.commimaterials.com
The key to its adaptability lies in its core characteristics:
Vacuum Integrity: Its extremely low vapor pressure is critical for achieving and maintaining the high-vacuum to ultra-high-vacuum conditions required in modern systems. mimaterials.comhighvacdepot.comapiezon.com It is widely used to provide reliable, leak-free seals on ground glass joints, cold traps, and optical ports. apiezon.comcmr-direct.commimaterials.comhighvacdepot.comajvs.comnbchao.com
Cryogenic Reliability: The ability to withstand frequent and extreme thermal cycling without degradation is essential. apiezon.comlesker.comajvs.com As experiments become more complex, the need for robust components that can endure repeated cooldowns and warmups increases, and this compound's craze-free performance makes it a reliable choice. mitegen.comapiezon.com
Contamination Control: The move towards nanoscale science and highly sensitive detectors means that chemical contamination is a major concern. Being a silicone-free hydrocarbon grease, this compound avoids the "creep" and outgassing issues associated with silicone-based products, which can contaminate samples and interfere with analytical measurements. lesker.comapiezon.commimaterials.com
Ease of Use: Despite its advanced performance, this compound remains simple to apply and remove. It is pliable at room temperature, allowing for easy mounting of samples and sensors, and solidifies at cryogenic temperatures to hold them securely. mimaterials.comlesker.comapiezon.com It is soluble in hydrocarbon solvents, making cleanup straightforward. apiezon.com
These features allow this compound to be integrated seamlessly into both established and next-generation systems, from sealing liquid helium hoses to ensuring the thermal stability of semiconductor chips during low-temperature testing. lesker.comapiezon.comajvs.com
Interdisciplinary Research Synergies Enabled by this compound's Properties
The versatile and reliable nature of this compound fosters collaboration and innovation across a wide range of scientific disciplines by providing a common, effective solution to challenges related to vacuum and cryogenic environments.
Condensed Matter Physics and Materials Science: Researchers use this compound extensively for mounting small or delicate samples for low-temperature measurements, such as specific heat capacity. madison-tech.comnih.gov Its use allows for the study of fundamental properties of novel materials, including superconductors, semiconductors, and complex crystals, at temperatures where quantum effects become prominent. mimaterials.comlesker.comapiezon.comnih.gov
Superconductivity and Engineering: In the development of superconducting magnets for applications like Magnetic Resonance Imaging (MRI) and particle accelerators, this compound serves as a crucial thermal coupling medium. cmr-direct.comhighvacdepot.com2spi.com Its low magnetic susceptibility and high thermal conductance at low temperatures are vital for the performance and stability of these powerful devices. apiezon.comhighvacdepot.com
Electronics and Semiconductor Industry: The testing and characterization of semiconductor chips and laser diodes at cryogenic temperatures are improved by using this compound. mimaterials.comlesker.comapiezon.com It ensures that the devices are maintained at the lowest possible, most stable temperatures, which enhances the sensitivity and reliability of the tests. mimaterials.comapiezon.comlesker.comapiezon.com
High-Pressure Physics and Geosciences: The use of this compound as a pressure-transmitting medium in diamond anvil cells enables the study of materials under conditions mimicking those deep within planetary interiors, bridging materials science with geology and planetary science. arxiv.org
Chemistry and Analytical Science: The grease's chemical inertness and resistance to creep are highly valued in analytical chemistry, where it is used to seal vacuum systems like Schlenk lines and prevent contamination in sensitive measurements. apiezon.comlesker.commimaterials.comajvs.com
By providing a reliable and well-characterized material for thermal management and vacuum sealing, this compound removes technical barriers and allows researchers from diverse fields to focus on their primary scientific questions, thereby accelerating discovery and fostering synergistic research efforts.
Q & A
Basic Research Questions
Q. How can researchers design experiments to evaluate the thermal stability of Apiezon N in high-vacuum systems?
- Methodological Answer : Use the PICOT framework (Population: vacuum system components; Intervention: this compound application; Comparison: alternative greases; Outcome: outgassing rates/thermal degradation thresholds; Time: long-term stability under operational conditions).
- Design controlled experiments with standardized vacuum chambers, measuring mass loss via thermogravimetric analysis (TGA) and residual gas analysis (RGA) .
- Ensure variables (temperature, pressure, surface material) are systematically documented to isolate this compound’s performance .
Q. What statistical methods are appropriate for analyzing inconsistencies in viscosity measurements of this compound across studies?
- Methodological Answer : Employ Bland-Altman plots to assess measurement agreement and ANOVA to identify confounding variables (e.g., temperature gradients, shear-rate calibration).
- Cross-validate results using peer-reviewed protocols (e.g., ASTM D445 for kinematic viscosity) and report uncertainties in raw data tables .
- Address discrepancies by replicating experiments under identical conditions .
Advanced Research Questions
Q. How can researchers resolve contradictions in outgassing data for this compound when used in cryogenic vs. high-temperature applications?
- Methodological Answer : Conduct multivariate regression analysis to model temperature-dependent outgassing behavior, integrating parameters like vapor pressure and molecular weight distributions.
- Use in situ spectroscopy (e.g., FTIR) to characterize degradation byproducts under extreme conditions .
- Compare datasets using systematic reviews and meta-analysis frameworks to identify methodological biases (e.g., calibration errors, contamination) .
Q. What experimental controls are critical to isolate this compound’s chemical interference in surface-sensitive spectroscopic studies (e.g., XPS, AES)?
- Methodological Answer : Implement blank experiments with uncoated substrates and control samples treated with inert greases (e.g., fluorinated alternatives).
- Quantify carbon contamination via reference spectra libraries and adjust for baseline shifts .
- Document vacuum chamber history to account for residual hydrocarbon buildup .
Q. How can computational models predict the long-term interaction between this compound and reactive substrates (e.g., aluminum, copper)?
- Methodological Answer : Apply density functional theory (DFT) to simulate adsorption energies and reaction pathways.
- Validate models with experimental data (e.g., X-ray diffraction for surface crystallinity) and sensitivity analysis for parameter uncertainties .
- Publish raw simulation inputs/outputs in supplementary materials to ensure reproducibility .
Methodological Best Practices
Q. How to ensure reproducibility in studies involving this compound?
- Methodological Answer : Follow FAIR data principles (Findable, Accessible, Interoperable, Reusable):
- Detail this compound batch numbers, application methods (e.g., spin-coating vs. manual spreading), and environmental conditions in metadata .
- Share protocols via repositories like protocols.io and cite prior studies using identical parameters .
Q. What validation techniques confirm the purity of this compound in experimental setups?
- Methodological Answer : Use gas chromatography-mass spectrometry (GC-MS) to detect volatile impurities and nuclear magnetic resonance (NMR) for structural integrity.
- Compare results with manufacturer specifications and independent certifications (e.g., ISO 9001) .
- Report detection limits and calibration curves in supplementary tables .
Data Presentation and Ethics
Q. How should researchers present conflicting data on this compound’s compatibility with elastomers?
- Methodological Answer : Use transparent visualization tools (e.g., heatmaps for failure rates across materials) and disclose all testing conditions (e.g., compression force, aging duration).
- Discuss limitations in the discussion section, referencing prior studies with similar contradictions .
- Avoid selective reporting by including negative results in appendices .
Q. What ethical considerations apply when this compound is used in shared laboratory equipment?
- Methodological Answer : Disclose potential cross-contamination risks in methods sections and obtain institutional approval for safety protocols (e.g., PPE requirements, waste disposal) .
- Cite material safety data sheets (MSDS) and compliance with regulations like REACH .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
